Cas no 27138-57-4 (Benzoic acid,dihydroxy-)

• Product Name: Benzoic acid,dihydroxy-
• CAS No: 27138-57-4
• MF: C₇H₆O₄
• MW: 154.120142459869
• CID: 268865
• PubChem ID: 19
• Update Time: 2025-04-19

Benzoic acid,dihydroxy- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,dihydroxy-
• Dihydroxybenzoic acid
• Resorcylicacid (8CI)
• KBio3_002940
• o-Pyrocatechuate
• 3u0d
• SR-01000761414-2
• 303-38-8
• EN300-112276
• 27138-57-4
• KSC-11-207-9
• S4946
• 2,3-Dihydroxybenzoic acid
• FF124556-A828-490B-B324-9AE859B695FA
• DOBK
• Pyrocatechol-3-carboxylic Acid
• 2,3 Dihydroxy-benzoic acid
• BRN 2209117
• Q2823200
• 2,3-DIHYDROXY-BENZOIC ACID
• BDBM92456
• Catecholcarboxylate
• SY003494
• NS00009040
• Spectrum3_001819
• AMY17988
• UNII-70D5FBB392
• SPBio_001132
• AKOS009156763
• 2,3-Dihydroxybenzoic acid, 99%
• MLS001066375
• 4-10-00-01414 (Beilstein Handbook Reference)
• HY-Y0202
• Benzoic acid, 2,3-dihydroxy-
• CHEBI:18026
• 2,3-DIHDROXYBENZOIC ACID
• Z367679198
• AC-2985
• InChI=1/C7H6O4/c8-5-3-1-2-4(6(5)9)7(10)11/h1-3,8-9H,(H,10,11
• Benzoic acid,3-dihydroxy-
• C00196
• Catechol-3-carboxylic acid
• NSC 27435
• NSC-27435
• DHBA
• Pyrocatechuic acid
• 2-Pyrocatechuic acid
• 1,2-DIHYDROXYBENZENE-3-CARBOXYLIC ACID
• Catecholcarboxylic acid
• A820329
• 1l6m
• BSPBio_003437
• SMR000471836
• 70D5FBB392
• HMS2231J14
• Spectrum2_001086
• CS-W019844
• Benzoic acid, dihydroxy-
• PS-3013
• o-Pyrocatechuic acid
• NSC27435
• Resorcylic acid
• CHEMBL1432
• Q-200170
• 3tf6
• BP-12659
• SR-01000761414
• SDCCGMLS-0066859.P001
• Pyrocatechuate
• SCHEMBL37458
• MFCD00002446
• 3-Hydroxysalicylic acid
• EINECS 206-139-5
• DB01672
• NCGC00178064-01
• FT-0609669
• 2,3-dihydroxy benzoic acid
• DTXSID70858712
• 2,3-Dihydroxybenzoate, IV
• KUC106698N
• 2,3 DHB
• 2,3-Dihydroxybenzoic acid;Catecholcarboxylic acid;NSC 27435
• CCG-40337
• HMS3369A12
• 2,3-Dihydroxybenzoicacid

• Inchi： 1S/C7H6O4/c8-5-3-1-2-4(6(5)9)7(10)11/h1-3,8-9H,(H,10,11)
• InChI Key： GLDQAMYCGOIJDV-UHFFFAOYSA-N
• SMILES： OC1C(=CC=CC=1C(=O)O)O

Computed Properties

• Exact Mass: 154.02658
• Monoisotopic Mass: 154.027
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 77.8A^2

Experimental Properties

• Color/Form: White crystalline powder
• Density: 1.559
• Melting Point: 204-208℃
• Boiling Point: 208℃
• Flash Point: 187.2 °C
• PSA: 77.76
• LogP: 0.79600